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Compound of Interest

Compound Name: (+)-PD 128907 hydrochloride

L Get Quote

Cat. No.: B609867

For Researchers, Scientists, and Drug Development Professionals

Introduction

(+)-PD 128907 hydrochloride is a potent and selective agonist for the dopamine D3 and D2
receptors, with a higher affinity for the D3 subtype.[1] It is widely used in neuroscience research
to investigate the roles of these receptors in various physiological and pathological processes,
including Parkinson's disease, schizophrenia, and depression.[2] Accurate and consistent
preparation of stock solutions is critical for obtaining reliable and reproducible experimental
results. This document provides detailed protocols for the preparation, storage, and handling of
(+)-PD 128907 hydrochloride solutions.

Chemical Properties

Properly identifying the compound is the first step before preparation.

Property Value

Molecular Formula C14H19NOs3 - HCI

Molecular Weight 285.77 g/mol [1]
CAS Number 300576-59-4[1]
Appearance Crystalline solid[2]
Purity >98% (HPLC)[1][3]
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Note: The batch-specific molecular weight may vary due to hydration and should be confirmed
from the vial label or Certificate of Analysis before preparation.[1][3]

Solubility Data

The choice of solvent is crucial for preparing a stable, homogenous stock solution. The
solubility of (+)-PD 128907 hydrochloride in common laboratory solvents is summarized
below.

Solvent Maximum Concentration Notes

Sonication or gentle warming
DMSO 150 mg/mL (524.9 mM) may be required to aid

dissolution.[4]

Water 2.86 mg/mL (~10 mM)[1][3]
] Not recommended for high-
Ethanol Slightly soluble[2] ) i
concentration stock solutions.
PBS (pH 7.2) 0.5 mg/mL[2] Limited solubility.

Storage and Stability

Proper storage is essential to maintain the integrity and activity of the compound and its

solutions.
Storage . .
Form Stability Period Notes
Temperature
Store in a tightly
Solid Powder -20°C[2] > 3 years sealed vial, protected
from maoisture.[5]
Aliguot to avoid
In Solvent (e.g.,
-80°C Up to 1 year repeated freeze-thaw
DMSO)
cycles.[5][6]
In Solvent (e.g., Use for short-term
-20°C Up to 1 month[5][6]
DMSO) storage.
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Experimental Protocols

Protocol 1: Preparation of a High-Concentration DMSO
Stock Solution (e.g., 50 mM)

This protocol is suitable for preparing a concentrated stock for long-term storage, which can be

later diluted for various in vitro and in vivo applications.

Materials:

(+)-PD 128907 hydrochloride powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer and sonicator

Procedure:

Pre-Equilibration: Allow the vial of (+)-PD 128907 hydrochloride to equilibrate to room
temperature for at least 60 minutes before opening to prevent condensation of moisture.[7]

Weighing: On a calibrated analytical balance, carefully weigh the desired amount of the
compound. For example, to prepare 1 mL of a 50 mM stock solution, weigh out 14.29 mg
(Mass =50 mmol/L* 1 L *285.77 g/mol * 0.001 L).

Dissolution: Add the appropriate volume of DMSO to the powder. For the example above,
add 1 mL of DMSO.

Mixing: Tightly cap the vial and vortex thoroughly. If the compound does not dissolve
completely, sonicate the solution in a water bath for 5-10 minutes or warm gently (e.g., in a
37°C water bath) until the solution is clear.[4]

Aliquoting: Dispense the stock solution into smaller, single-use aliquots in sterile, tightly
sealed vials. This minimizes contamination and degradation from repeated freeze-thaw
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cycles.[5][6]

o Storage: Store the aliquots at -80°C for long-term stability (up to 1 year) or at -20°C for
shorter periods (up to 1 month).[5]

Protocol 2: Preparation of an Aqueous Stock Solution
(e.g., 10 mM)

This protocol is useful for experiments where DMSO may interfere with the assay.

Materials:

(+)-PD 128907 hydrochloride powder

Nuclease-free or sterile deionized water

Sterile tubes

Analytical balance and vortex mixer

Procedure:

Equilibrate and Weigh: Follow steps 1 and 2 from Protocol 1. To prepare 1 mL of a 10 mM
agueous solution, weigh 2.86 mg of the compound.[1]

e Dissolution: Add 1 mL of sterile water to the powder.
e Mixing: Vortex thoroughly until the solid is completely dissolved. The solution should be clear.

e Usage: It is highly recommended to prepare aqueous solutions fresh on the day of use.[4][7]
If short-term storage is necessary, store aliquots at -20°C, but be aware that stability is
significantly lower than in DMSO.

Visualizations
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Workflow: Stock Solution Preparation
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Caption: Experimental workflow for preparing (+)-PD 128907 hydrochloride stock solutions.
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Signaling Pathway: D2/D3 Receptor Activation
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Caption: Simplified signaling pathway of (+)-PD 128907 via Gi/o-coupled D2/D3 receptors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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